Ezetimibe Dehydoxy Impurity
Ezetimibe Dehydoxy Impurity
An impurity of Ezetimibe. Ezetimibe inhibits intestinal cholesterol absorption by preventing cholesterol uptake by the Niemann-Pick C1-like 1 (NPC1L16) protein, a cholesterol transporter located in the apical membrane of enterocytes.
Brand Name:
Vulcanchem
CAS No.:
204589-58-2
VCID:
VC0194574
InChI:
InChI=1S/C24H21F2NO2/c25-18-8-4-16(5-9-18)2-1-3-22-23(17-6-14-21(28)15-7-17)27(24(22)29)20-12-10-19(26)11-13-20/h4-15,22-23,28H,1-3H2/t22-,23-/m1/s1
SMILES:
C1=CC(=CC=C1CCCC2C(N(C2=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)O)F
Molecular Formula:
C24H21F2NO2
Molecular Weight:
393.44
Ezetimibe Dehydoxy Impurity
CAS No.: 204589-58-2
Impurities
VCID: VC0194574
Molecular Formula: C24H21F2NO2
Molecular Weight: 393.44
Purity: > 95%
| CAS No. | 204589-58-2 |
|---|---|
| Product Name | Ezetimibe Dehydoxy Impurity |
| Molecular Formula | C24H21F2NO2 |
| Molecular Weight | 393.44 |
| IUPAC Name | (3R,4S)-1-(4-fluorophenyl)-3-[3-(4-fluorophenyl)propyl]-4-(4-hydroxyphenyl)azetidin-2-one |
| Standard InChI | InChI=1S/C24H21F2NO2/c25-18-8-4-16(5-9-18)2-1-3-22-23(17-6-14-21(28)15-7-17)27(24(22)29)20-12-10-19(26)11-13-20/h4-15,22-23,28H,1-3H2/t22-,23-/m1/s1 |
| SMILES | C1=CC(=CC=C1CCCC2C(N(C2=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)O)F |
| Appearance | White Solid |
| Description | An impurity of Ezetimibe. Ezetimibe inhibits intestinal cholesterol absorption by preventing cholesterol uptake by the Niemann-Pick C1-like 1 (NPC1L16) protein, a cholesterol transporter located in the apical membrane of enterocytes. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 3-Dehydroxy Ezetimibe; (3R,4S)-1-(4-Fluorophenyl)-3-[3-(4-fluorophenyl)propyl]-4-(4-hydroxyphenyl)-2-azetidinone; |
| PubChem Compound | 10408252 |
| Last Modified | Jan 08 2022 |
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